Ethyl 3-(4-((4-methoxyphenyl)sulfonyl)butanamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[4-(4-methoxyphenyl)sulfonylbutanoylamino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C22H23NO7S/c1-3-29-22(25)21-20(17-7-4-5-8-18(17)30-21)23-19(24)9-6-14-31(26,27)16-12-10-15(28-2)11-13-16/h4-5,7-8,10-13H,3,6,9,14H2,1-2H3,(H,23,24)
• InChI Key: MDEKIUJVZNNWFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23NO7S
• Molecular Weight: 445.5 g/mol

Description

This compound contains a benzofuran ring, a common structure in many natural products. Benzofuran compounds have been studied for their various biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The compound also contains a methoxyphenylsulfonyl group and a butanamido group, which could contribute to its properties and reactivity.

Scientific Research Applications

Synthesis and Characterization

Ethyl 3-(4-((4-methoxyphenyl)sulfonyl)butanamido)benzofuran-2-carboxylate is a compound belonging to the class of benzofuran derivatives, which have been synthesized and characterized for various biological activities. These compounds, including ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, were obtained via reactions between ethyl 3-(bromomethyl)-6-methoxy-l-benzofuran-2-carboxylate and amines or amino acid ethyl esters, displaying potential as antiviral agents against HIV-1 and HIV-2 in human T-lymphocyte cultures at non-toxic concentrations (Mubarak et al., 2007).

Biological Activities

The biological activity spectrum of benzofuran derivatives is broad, with some compounds showing promising antimitotic properties. Ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate, a related compound, demonstrated significant activity in biological systems, with its S-isomer being more potent than the R-isomer. This highlights the importance of stereochemistry in the biological activity of these compounds (Temple & Rener, 1992).

Chemical Reactivity and Applications

Benzofuran derivatives have been utilized in various synthetic applications, indicating their versatility in organic synthesis. For example, ethyl 2-(4-methoxyphenylimino)acetate was used to produce 4-(tributylstannyl)pyrrolidine-2-carboxylates, demonstrating their utility in ring-closing and ring-opening reactions. These reactions showcase the potential of benzofuran derivatives in synthesizing complex organic molecules with specific functional groups (Shimizu et al., 2010).

Mechanism of Action

Mode of Action

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole derivatives have been found to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives have been found to have diverse biological activities .

Future Directions

Research into benzofuran compounds and their derivatives is ongoing, due to their wide range of biological activities. Future research could potentially explore the synthesis, properties, and applications of this specific compound.